Cas no 78371-16-1 (Propanamide, N-(1,1-dimethyl-3-oxobutyl)-2,2-dimethyl-)

Propanamide, N-(1,1-dimethyl-3-oxobutyl)-2,2-dimethyl- structure
78371-16-1 structure
Product Name:Propanamide, N-(1,1-dimethyl-3-oxobutyl)-2,2-dimethyl-
CAS No:78371-16-1
MF:C11H21NO2
MW:199.28994345665
CID:534608
PubChem ID:12716383
Update Time:2025-04-19

Propanamide, N-(1,1-dimethyl-3-oxobutyl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, N-(1,1-dimethyl-3-oxobutyl)-2,2-dimethyl-
    • 2,2-dimethyl-N-(2-methyl-4-oxopentan-2-yl)propanamide
    • DTXSID50507837
    • 78371-16-1
    • SCHEMBL21335158
    • Inchi: 1S/C11H21NO2/c1-8(13)7-11(5,6)12-9(14)10(2,3)4/h7H2,1-6H3,(H,12,14)
    • InChI Key: RHGBLZOKFYDGFN-UHFFFAOYSA-N
    • SMILES: O=C(C(C)(C)C)NC(C)(C)CC(C)=O

Computed Properties

  • Exact Mass: 199.157228913g/mol
  • Monoisotopic Mass: 199.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 46.2Ų
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